N-(4-fluorophenethyl)-5-((3-methoxybenzyl)oxy)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxopyridine-2-carboxamide
• InChI: InChI=1S/C23H23FN2O4/c1-26-14-22(30-15-17-4-3-5-19(12-17)29-2)21(27)13-20(26)23(28)25-11-10-16-6-8-18(24)9-7-16/h3-9,12-14H,10-11,15H2,1-2H3,(H,25,28)
• InChI Key: CJFUPWYCSXDSFO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)NCCC2=CC=C(C=C2)F)OCC3=CC(=CC=C3)OC
• Molecular Formula: C23H23FN2O4
• Molecular Weight: 410.4 g/mol
• CAS No.: 1021212-12-3

Description

N-(4-fluorophenethyl)-5-((3-methoxybenzyl)oxy)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide is a useful research compound. Its molecular formula is C23H23FN2O4 and its molecular weight is 410.445. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• HIV Integrase Inhibitors : Studies on the metabolism and disposition of potent HIV integrase inhibitors highlighted the use of 19F-NMR spectroscopy. This technique supported the selection of candidates for further development, including compounds structurally related to N-(4-fluorophenethyl)-5-((3-methoxybenzyl)oxy)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide, for their potential in HIV treatment (Monteagudo et al., 2007).
• Met Kinase Inhibitors : The discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607) as a selective and orally efficacious inhibitor of the Met kinase superfamily illustrates the structural flexibility and potential of such compounds in targeting cancer pathways (Schroeder et al., 2009).

Molecular Biology

• Binge Eating Model in Rats : Compounds structurally related have been evaluated for their effects on compulsive food consumption, showcasing the utility of these molecules in understanding and potentially treating disorders with a compulsive component, such as binge eating (Piccoli et al., 2012).

Material Science

• Aromatic Polyamides : Research into the synthesis and characterization of new aromatic polyamides derived from similar structures has expanded understanding in the field of material science, particularly in the development of polymers with specific thermal and solubility properties (Hsiao et al., 1999).

Analytical Chemistry

• Electrochromic Properties : Studies have also focused on the synthesis and electrochromic properties of aromatic polyamides containing motifs similar to this compound, indicating potential applications in the development of electronic and photonic materials (Liou & Chang, 2008).